Cas no 134395-00-9 ((bR,δR)-Atorvastatin tert-Butyl Ester (>90%))

• Product Name: (bR,δR)-Atorvastatin tert-Butyl Ester (>90%)
• CAS No: 134395-00-9
• MF: C₃₇H₄₃FN₂O₅
• MW: 614.74613404274
• MDL: MFCD09839952
• CID: 822946
• PubChem ID: 11238911
• Update Time: 2025-04-19

(bR,δR)-Atorvastatin tert-Butyl Ester (>90%) Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-tert-Butyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
• (3R,5R)-tert-Butyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoa...
• Atorvastatin tert-Butyl Ester
• (3R,5R)-tert-Butyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbam
• A-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid 1,1-Dimethylethyl Ester
• AK-50672
• AR)-2-(4-Fluorophenyl)-
• AR,
• CTK8E9667
• FT-0662323
• L-2
• SureCN538509
• tert-butyl (3R,5R)-7-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)pyrrol-1-yl]-3,5-dihydroxyheptanoate
• (3R,5R)-7-[2-(4-Fluorophenyl)-5-isopropyl-3-phenyl-4-phenylcarbamoylpyrrol-1-yl]-3,5-dihydroxyheptanoic acid tert-butyl ester
• C37H43FN2O5
• GCPKKGVOCBYRML-LOYHVIPDSA-N
• EBD233332
• 6189AA
• ST24034493
• [R-(R*,R*)]-2-(4-fluorophenyl)-I(2)I -dihydroxy-5-(1-methyl- ethyl)-3-phenyl-4- [(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid tertiary bu
• Atorvastatin Impurity O reference substance
• (bR,deltaR)-Atorvastatin tert-Butyl Ester (>90%)
• ATORVASTATIN TERTBUTYL ESTER
• 2-(4-Fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid 1,1-Dimethylethyl Ester
• tert-butyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoate
• (?R,?R)-Atorvastatin tert-Butyl Ester (>90%)
• SCHEMBL538509
• (3R,5R)-7-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-phenylcarbamoyl-pyrrol-1-yl]-3,5-dihydroxy-heptanoic acid, t-butyl ester
• MFCD09839952
• DTXSID30459683
• DS-15506
• AKOS016003828
• tert-butyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• (3R,5R)-7-[2-(4-Fluorophenyl)-5-isopropyl-3-phenyl-4-phenylcarbamoylpyrrol-1-yl]-3,5-dihydroxyheptanoic acid tert-butyl ester Atorvastatin tert-butyl ester
• 1H-Pyrrole-1-heptanoic acid, 2-(4-fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-, 1,1-dimethylethyl ester, (betaR,deltaR)-
• (3R,5R)-7-[2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-phenylcarbamoyl-pyrrol-1-yl]-3,5dihydroxy-heptanoic acid, t-butyl ester
• (BetaR,DeltaR)-Atorvastatin tert-Butyl Ester (>90%)
• CS-0154132
• EYK6NZK3LW
• ATORVASTATIN CALCIUM IMPURITY N [EP IMPURITY]
• (3R5R)-tert-Butyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-35-dihydroxyheptanoate
• J-006530
• (3R,5R)-tert-Butyl7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate
• 134395-00-9
• (bR,δR)-Atorvastatin tert-Butyl Ester (>90%)

• MDL： MFCD09839952
• Inchi： 1S/C37H43FN2O5/c1-24(2)34-33(36(44)39-28-14-10-7-11-15-28)32(25-12-8-6-9-13-25)35(26-16-18-27(38)19-17-26)40(34)21-20-29(41)22-30(42)23-31(43)45-37(3,4)5/h6-19,24,29-30,41-42H,20-23H2,1-5H3,(H,39,44)/t29-,30-/m1/s1
• InChI Key： GCPKKGVOCBYRML-LOYHVIPDSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(=O)OC(C)(C)C)O)O

Computed Properties

• Exact Mass: 614.31560064g/mol
• Monoisotopic Mass: 614.31560064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 14
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 6.3

Experimental Properties

• Color/Form: No data available
• Density: 1.16
• Melting Point: 66-68°C
• Boiling Point: 721.0±60.0 °C at 760 mmHg
• Flash Point: 389.9±32.9 °C
• PSA: 100.79000
• LogP: 7.64370

(bR,δR)-Atorvastatin tert-Butyl Ester (>90%) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C(BD216636)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles